Cas no 1820576-22-4 ((1R,2R)-2-methoxycyclobutanamine;hydrochloride)

• Product Name: (1R,2R)-2-methoxycyclobutanamine;hydrochloride
• CAS No: 1820576-22-4
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD31616349
• CID: 5088204
• PubChem ID: 119057053
• Update Time: 2026-03-02

(1R,2R)-2-methoxycyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-Methoxycyclobutanamine hydrochloride
• (1R,2R)-2-Methoxycyclobutan-1-amine HCl
• 2-methoxycyclobutan-1-amine hydrochloride, trans
• (1R,2R)-2-methoxycyclobutan-1-amine;hydrochloride
• P20347
• trans-2-methoxycyclobutan-1-amine hydrochloride
• Rel-(1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• (1R,2R)-2-methoxycyclobutanamine;hydrochloride
• (1R, 2R)-2-Methoxy-cyclobutylamine hydrochloride
• rac-(1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• trans-2-methoxycyclobutanamine hydrochloride
• AKOS034825530
• starbld0046202
• (1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• 2226828-67-5
• MFCD31616349
• Z2311224799
• trans-2-Methoxy-cyclobutylamine HCl
• SCHEMBL20166990
• EN300-1266259
• CS-0309645
• 1820576-22-4
• EN300-226384

• MDL： MFCD31616349
• Inchi： 1S/C5H11NO.ClH/c1-7-5-3-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： ZVONGBUZWDPLLF-TYSVMGFPSA-N
• SMILES： Cl.O(C)[C@@H]1CC[C@H]1N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.099
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (1R,2R)-2-methoxycyclobutanamine;hydrochloride

(1R,2R)-2-Methoxycyclobutanamine Hydrochloride: A Comprehensive Overview

(1R,2R)-2-Methoxycyclobutanamine hydrochloride, also known by its CAS number 1820576-22-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of (1R,2R)-2-methoxycyclobutanamine, which belongs to the class of cyclobutane derivatives. The molecule features a cyclobutane ring with a methoxy group and an amine functional group, making it a versatile structure for various applications.

The synthesis of (1R,2R)-2-methoxycyclobutanamine hydrochloride has been extensively studied, with researchers exploring efficient methods to achieve high yields and enantiomeric excess. Recent advancements in asymmetric catalysis have enabled the selective formation of the (1R,2R) stereoisomer, which is crucial for its pharmacological activity. The compound's unique stereochemistry plays a pivotal role in its interactions with biological systems, making it a valuable tool in drug discovery.

In terms of pharmacology, (1R,2R)-methoxycyclobutanamine hydrochloride has shown potential as a modulator of various biological pathways. Studies have demonstrated its ability to influence neurotransmitter systems, particularly in the context of central nervous system disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as anxiety and depression. Recent research has also highlighted its potential as a lead compound for developing novel antidepressants with improved efficacy and reduced side effects.

The structural uniqueness of CAS No. 1820576-22-4 allows for extensive chemical modification, enabling researchers to explore its derivatives for diverse applications. For instance, substituting the methoxy group with other functional groups has led to compounds with enhanced bioavailability and selectivity. These derivatives are currently under investigation for their potential use in treating neurodegenerative diseases and chronic pain conditions.

From an industrial perspective, the synthesis and purification of (1R,2R)-methoxycyclobutanamine hydrochloride require advanced techniques to ensure high purity and stability. The compound's sensitivity to moisture and light necessitates careful handling during storage and transportation. Researchers are actively exploring scalable synthesis methods that can meet the demands of large-scale production while maintaining quality standards.

In conclusion, (1R,2R)-methoxycyclobutanamine hydrochloride represents a promising compound with wide-ranging applications in both academic research and pharmaceutical development. Its unique chemical properties and stereochemical configuration make it a valuable asset in the quest for innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.